(1S)-1-(5-Bromopyrimidin-2-yl)ethanamine;hydrochloride

• IUPAC Name: (1S)-1-(5-bromopyrimidin-2-yl)ethanamine;hydrochloride
• InChI: InChI=1S/C6H8BrN3.ClH/c1-4(8)6-9-2-5(7)3-10-6;/h2-4H,8H2,1H3;1H/t4-;/m0./s1
• InChI Key: QXMJPCKYQPGFRU-WCCKRBBISA-N
• Canonical SMILES: CC(C1=NC=C(C=N1)Br)N.Cl
• Isomeric SMILES: C[C@@H](C1=NC=C(C=N1)Br)N.Cl
• Molecular Formula: C6H9BrClN3
• Molecular Weight: 238.51 g/mol

Description

Molecular Structure Analysis

The molecular structure of “(1S)-1-(5-Bromopyrimidin-2-yl)ethanamine;hydrochloride” is based on its molecular formula, C6H9BrClN3. Unfortunately, the specific details about its linear structure formula or InChI Key are not available.

Scientific Research Applications

Synthesis and Characterization

• Bach and Bridges (1982) demonstrated a method for synthesizing 2-Bromo-[1-14C]ethanamine hydrobromide (BEA) from [2-14C]ethan-1-01-2-amine hydrochloride, which involved a reaction with HBr at elevated temperatures. This synthesis technique offered a high yield and purity, significant for the development of similar compounds (Bach & Bridges, 1982).
• Kumar et al. (2012) focused on the synthesis and characterization of Cu(II) complexes with various tridentate ligands, one of which was structurally similar to (1S)-1-(5-Bromopyrimidin-2-yl)ethanamine. These complexes were found to have good DNA binding propensity and showed potential for DNA cleavage activity and low toxicity in cancer cell lines, indicating their potential application in biomedicine (Kumar et al., 2012).

Metabolism and Biological Activity

• The work by Kanamori et al. (2002) on the metabolism of 4-bromo-2,5-dimethoxyphenethylamine (2C-B) in rats, although not directly studying (1S)-1-(5-Bromopyrimidin-2-yl)ethanamine, provides insight into the metabolic pathways and potential biological activities of brominated compounds. This could be relevant for understanding the metabolism of similar brominated ethanamines (Kanamori et al., 2002).

Applications in Catalysis and Material Science

• In a study by Semproli et al. (2020), they reported on the immobilization of the (S)-selective amine transaminase from Vibrio fluvialis for synthesizing (S)-1-(5-fluoropyrimidin-2-yl)-ethanamine, a compound structurally similar to (1S)-1-(5-Bromopyrimidin-2-yl)ethanamine. This work highlights the potential application of such compounds in the synthesis of key pharmaceutical intermediates (Semproli et al., 2020).

Antimicrobial and Antifungal Applications

• A study by Attia et al. (2013) on the synthesis of various thiopyrimidin-4(3H)-ones, which involve the use of compounds structurally similar to (1S)-1-(5-Bromopyrimidin-2-yl)ethanamine, demonstrated their potential as antimicrobial and antifungal agents. This suggests a possible application of (1S)-1-(5-Bromopyrimidin-2-yl)ethanamine or its derivatives in developing new antimicrobial therapies (Attia et al., 2013).

Mechanism of Action

The mechanism of action of “(1S)-1-(5-Bromopyrimidin-2-yl)ethanamine;hydrochloride” is not specified in the sources I found. The mechanism of action for a compound typically refers to how it interacts with biological systems, which can be highly dependent on the specific context.